4-{[4-(1,3-Benzodioxol-5-ylmethyl)-1-piperazinyl]sulfonyl}-2-bromophenyl methyl ether
4-{[4-(1,3-Benzodioxol-5-ylmethyl)-1-piperazinyl]sulfonyl}-2-bromophenyl methyl ether
Brand Name:
Vulcanchem
CAS No.:
531541-90-9
VCID:
VC0358298
InChI:
InChI=1S/C19H21BrN2O5S/c1-25-17-5-3-15(11-16(17)20)28(23,24)22-8-6-21(7-9-22)12-14-2-4-18-19(10-14)27-13-26-18/h2-5,10-11H,6-9,12-13H2,1H3
SMILES:
COC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4)Br
Molecular Formula:
C19H21BrN2O5S
Molecular Weight:
469.4g/mol
4-{[4-(1,3-Benzodioxol-5-ylmethyl)-1-piperazinyl]sulfonyl}-2-bromophenyl methyl ether
CAS No.: 531541-90-9
Main Products
VCID: VC0358298
Molecular Formula: C19H21BrN2O5S
Molecular Weight: 469.4g/mol
![4-{[4-(1,3-Benzodioxol-5-ylmethyl)-1-piperazinyl]sulfonyl}-2-bromophenyl methyl ether - 531541-90-9](/images/no_structure.jpg)
| CAS No. | 531541-90-9 |
|---|---|
| Product Name | 4-{[4-(1,3-Benzodioxol-5-ylmethyl)-1-piperazinyl]sulfonyl}-2-bromophenyl methyl ether |
| Molecular Formula | C19H21BrN2O5S |
| Molecular Weight | 469.4g/mol |
| IUPAC Name | 1-(1,3-benzodioxol-5-ylmethyl)-4-(3-bromo-4-methoxyphenyl)sulfonylpiperazine |
| Standard InChI | InChI=1S/C19H21BrN2O5S/c1-25-17-5-3-15(11-16(17)20)28(23,24)22-8-6-21(7-9-22)12-14-2-4-18-19(10-14)27-13-26-18/h2-5,10-11H,6-9,12-13H2,1H3 |
| Standard InChIKey | HWTNTIZNTXXIMC-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4)Br |
| Canonical SMILES | COC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4)Br |
| PubChem Compound | 1075845 |
| Last Modified | Nov 11 2021 |
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